Cas no 109785-99-1 (Cyclobut[c]inden-8-ol,decahydro-2,2,4a,8-tetramethyl-, (2aS,4aR,8S,8aS)-)

Cyclobut[c]inden-8-ol,decahydro-2,2,4a,8-tetramethyl-, (2aS,4aR,8S,8aS)- structure
109785-99-1 structure
Product Name:Cyclobut[c]inden-8-ol,decahydro-2,2,4a,8-tetramethyl-, (2aS,4aR,8S,8aS)-
CAS No:109785-99-1
MF:C15H26O
MW:222.366344928741
CID:156084
PubChem ID:131039
Update Time:2025-04-19

Cyclobut[c]inden-8-ol,decahydro-2,2,4a,8-tetramethyl-, (2aS,4aR,8S,8aS)- Chemical and Physical Properties

Names and Identifiers

    • Cyclobut[c]inden-8-ol,decahydro-2,2,4a,8-tetramethyl-, (2aS,4aR,8S,8aS)-
    • panasinsanol B
    • (2aS,4aR)-2,2,4a,8-tetramethyldecahydrocyclobuta[c]inden-8-ol
    • Cyclobut(c)inden-8-ol, decahydro-2,2,4a,8-tetramethyl-, (2aS-(2aalpha,4abeta,8beta,8aR*))-
    • 2,2,4a,8-Tetramethyldecahydrocyclobuta[c]inden-8-ol
    • DTXSID60911345
    • (2aS,4aR)-2,2,4a,8-tetramethyl-2a,3,4,5,6,7-hexahydro-1H-cyclobuta[i]inden-8-ol
    • 109785-99-1
    • Inchi: 1S/C15H26O/c1-12(2)10-15-11(12)6-9-13(15,3)7-5-8-14(15,4)16/h11,16H,5-10H2,1-4H3/t11-,13+,14?,15?/m0/s1
    • InChI Key: ZEQZCZRDJPTCHI-MWTAGDMHSA-N
    • SMILES: OC1(C)CCC[C@]2(C)CC[C@H]3C(C)(C)CC321

Computed Properties

  • Exact Mass: 222.198365449g/mol
  • Monoisotopic Mass: 222.198365449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0
  • Complexity: 334
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 20.2Ų

Cyclobut[c]inden-8-ol,decahydro-2,2,4a,8-tetramethyl-, (2aS,4aR,8S,8aS)- Related Literature

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